3-(1,1,2,2,3,3,4,4,4-Nonafluorobutane-1-sulfonyl)propyl prop-2-enoate

• CAS No.: 866396-85-2
• Molecular Formula: C10H9F9O4S
• Molecular Weight: 396.23 g/mol
• IUPAC Name: 3-(1,1,2,2,3,3,4,4,4-nonafluorobutylsulfonyl)propyl prop-2-enoate
• InChI: InChI=1S/C10H9F9O4S/c1-2-6(20)23-4-3-5-24(21,22)10(18,19)8(13,14)7(11,12)9(15,16)17/h2H,1,3-5H2
• InChI Key: HMYTUCRVQAXJFI-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)OCCCS(=O)(=O)C(C(C(C(F)(F)F)(F)F)(F)F)(F)F

Description

3-(1,1,2,2,3,3,4,4,4-Nonafluorobutane-1-sulfonyl)propyl prop-2-enoate is a useful research compound. Its molecular formula is C10H9F9O4S and its molecular weight is 396.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-(perfluorobutylsulfonyl)propanol (54.4 g, 159 mmol), triethylamine (33 ml, 238 mmol), 4-t-butylcatechol (0.14 g) and dichloromethane (520 ml) was cooled to 0° C. in a state of being equipped with a calcium chloride, and then acryloyl chloride (15.5 ml, 191 mmol) was slowly added dropwise over 40 minutes. After stirring at room temperature for one hour and washing the mixture with 15% citric acid (600 ml) water and saturated saline, the mixture was dried over anhydrous magnesium sulfate, filtered and then concentrated under reduced pressure to obtain a crude acrylate ester. The residue was purified by silica gel column chromatography (n-hexane:ethyl acetate=6:1) and the transparent liquid was vacuum-dried after concentration to obtain 60.0 g of 3-(perfluorobutylsulfonyl)propyl acrylate. Yield was 95.3%.